Cas no 1219567-80-2 (3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid)

3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid is a heterocyclic compound featuring a triazolopyridazine core linked to a propanoic acid moiety via a thioether bridge. This structure imparts unique reactivity and potential biological activity, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The compound's sulfur-containing linkage enhances its versatility in further functionalization, while the carboxylic acid group allows for derivatization or salt formation. Its well-defined heterocyclic framework is of interest in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates. The product is characterized by high purity and stability, ensuring reliability in synthetic applications.
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid structure
1219567-80-2 structure
Product Name:3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid
CAS No:1219567-80-2
MF:C8H8N4O2S
MW:224.239719390869
MDL:MFCD16090091
CID:4784106
Update Time:2026-02-27

3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-([1,2,4]triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid
    • 3-{[1,2,4]TRIAZOLO[4,3-B]PYRIDAZIN-6-YLSULFANYL}PROPANOIC ACID
    • 3-([1,2,4]triazolo[4,3-b]pyridazin-6-ylsulfanyl)propanoic acid
    • BBL032601
    • STK941620
    • 3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid
    • MDL: MFCD16090091
    • Inchi: 1S/C8H8N4O2S/c13-8(14)3-4-15-7-2-1-6-10-9-5-12(6)11-7/h1-2,5H,3-4H2,(H,13,14)
    • InChI Key: YRWYTTJFMMIWBW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=NN=CN2N=1)CCC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 241
  • XLogP3: 0.1
  • Topological Polar Surface Area: 106

3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB529237-500 mg
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid; .
1219567-80-2
500MG
€195.40 2022-08-31
abcr
AB529237-1 g
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid; .
1219567-80-2
1g
€239.00 2023-04-17
Matrix Scientific
177883-0.500g
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid
1219567-80-2
0.500g
$160.00 2023-09-07
Matrix Scientific
177883-1g
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid
1219567-80-2
1g
$200.00 2023-09-07
abcr
AB529237-500mg
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid; .
1219567-80-2
500mg
€205.00 2025-04-22
abcr
AB529237-1g
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid; .
1219567-80-2
1g
€237.00 2025-04-22
OTAVAchemicals
3463618-100MG
3-{[1,2,4]triazolo[4,3-b]pyridazin-6-ylsulfanyl}propanoic acid
1219567-80-2 90%
100MG
$150 2023-06-25
OTAVAchemicals
3463618-250MG
3-{[1,2,4]triazolo[4,3-b]pyridazin-6-ylsulfanyl}propanoic acid
1219567-80-2 90%
250MG
$175 2023-06-25
OTAVAchemicals
3463618-500MG
3-{[1,2,4]triazolo[4,3-b]pyridazin-6-ylsulfanyl}propanoic acid
1219567-80-2 90%
500MG
$200 2023-06-25
OTAVAchemicals
3463618-1G
3-{[1,2,4]triazolo[4,3-b]pyridazin-6-ylsulfanyl}propanoic acid
1219567-80-2 90%
1G
$250 2023-06-25

Additional information on 3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid

3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid (CAS No. 1219567-80-2): A Comprehensive Overview

3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid (CAS No. 1219567-80-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridazines and is characterized by its distinctive chemical structure, which includes a triazolo[4,3-b]pyridazine core and a thioether linkage to a propanoic acid moiety. The combination of these structural elements imparts a range of biological activities and potential therapeutic applications.

The chemical structure of 3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid is defined by its molecular formula C9H9N5O2S. The triazolo[4,3-b]pyridazine ring system is known for its high stability and ability to form strong hydrogen bonds, which can enhance the compound's interactions with biological targets. The thioether linkage provides additional flexibility and can influence the compound's pharmacokinetic properties. The propanoic acid group contributes to the compound's acidity and can affect its solubility and bioavailability.

Recent research studies have highlighted the potential of 3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid in various therapeutic areas. One notable application is in the field of anti-inflammatory agents. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid has also been investigated for its antioxidant activity. Oxidative stress plays a crucial role in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This dual mechanism of action—anti-inflammatory and antioxidant—makes it a valuable candidate for multifaceted therapeutic approaches.

The pharmacokinetic properties of 3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid have been extensively studied to optimize its use in drug development. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolism primarily occurs via hepatic pathways, with the main metabolites being excreted in urine and feces.

In terms of safety, 3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid has been evaluated in preclinical studies to assess its toxicity profile. These studies have demonstrated that it is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new drug candidate, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

The synthesis of 3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid involves several steps that are well-documented in the literature. One common approach involves the reaction of 6-chloro-[1,2,4]-triazolo[4,3-b]pyridazine with thiopropionic acid in the presence of a base such as potassium carbonate. This reaction yields the desired product with high purity and yield. Alternative synthetic routes have also been explored to improve efficiency and reduce costs.

In conclusion, 3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid (CAS No. 1219567-80-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers multiple beneficial properties that make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses in treating various diseases.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent